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Compound of Interest

Compound Name: CG428

Cat. No.: B11929720

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the handling of CG428, a
potent and selective tropomyosin receptor kinase (TRK) PROTAC degrader intended for
research use only.[1][2][3] Due to the potent nature of this compound, adherence to the
following protocols is imperative to ensure personal safety and maintain the integrity of your
experiments. While a specific Safety Data Sheet (SDS) for CG428 is not publicly available, the
following guidelines are based on best practices for handling potent research compounds and
data from structurally similar molecules.

Personal Protective Equipment (PPE)

A thorough risk assessment should be conducted before handling CG428 to ensure the
appropriate level of personal protection. The following table summarizes the recommended
PPE for various laboratory activities involving this compound.
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Activity

Recommended PPE

Rationale

Weighing and Dispensing
(Solid Form)

- Full-face powered air-
purifying respirator (PAPR) or
a supplied-air respirator-
Disposable solid-front lab coat
with tight-fitting cuffs- Double
gloves (e.g., nitrile)-
Disposable sleeves- Chemical
safety goggles (if not using a

full-face respirator)

High risk of aerosolization and
inhalation of the potent
powder. Full respiratory
protection and double gloving
are critical to prevent

exposure.[4]

Solution Preparation

- Chemical fume hood or other
certified ventilated enclosure-
Lab coat- Safety glasses with
side shields or chemical splash
goggles- Chemical-resistant

gloves (e.g., nitrile)

Reduced risk of aerosolization
compared to handling
powders, but the potential for
splashes and spills remains.
Primary protection is achieved
through engineering controls

like a fume hood.[4]

General Laboratory Operations

- Lab coat- Safety glasses-
Appropriate chemical-resistant

gloves

Standard laboratory practice to
protect against incidental
contact and unforeseen

splashes.

Operational and Disposal Plans

Handling:

Always handle CG428 in a designated area, such as a chemical fume hood or a ventilated
balance enclosure, to minimize inhalation exposure.[5][6]

Avoid the formation of dust and aerosols.[6][7]

Wash hands thoroughly after handling the compound.

Do not eat, drink, or smoke in areas where CG428 is handled.[7]
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Storage:

» Store the solid compound in a tightly sealed container in a dry, dark, and well-ventilated
place.[5][6]

e Recommended storage for the solid compound is at -20°C for long-term stability.[1]

» Stock solutions should be aliquoted and stored at -80°C for up to six months or -20°C for up
to one month.[2]

Spill Response: In the event of a spill, a calm and structured response is crucial to mitigate
exposure and contamination. The following workflow outlines the necessary steps.
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Spill response workflow for potent compounds.
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Disposal: The disposal of CG428 and any contaminated materials must be handled as
hazardous waste to prevent environmental contamination and accidental exposure.[8]

o Contaminated PPE and Labware: All disposable items that have come into contact with
CG428, such as gloves, lab coats, pipette tips, and vials, should be considered
contaminated. These items must be collected in a designated, sealed, and clearly labeled
hazardous waste container.[4][8]

e Aqueous and Solvent Waste: Collect all liquid waste containing CG428 in a sealed and
appropriately labeled container. Do not mix with other waste streams unless compatibility
has been confirmed.

o Disposal Vendor: All waste must be disposed of through a certified hazardous waste vendor
in accordance with local, state, and federal regulations.[4][8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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